Isoapoptolidin

• Molecular Formula: C58H96O21
• Molecular Weight: 1129.4 g/mol
• InChI: InChI=1S/C58H96O21/c1-29-17-16-18-40(59)44(69-13)25-41(60)54(78-55(65)33(5)23-31(3)21-30(2)22-32(4)42(20-19-29)76-56-51(64)50(63)52(71-15)37(9)74-56)58(67)35(7)48(61)34(6)43(79-58)24-39(28-68-12)75-47-27-57(11,66)53(38(10)73-47)77-46-26-45(70-14)49(62)36(8)72-46/h17,19-23,32,34-54,56,59-64,66-67H,16,18,24-28H2,1-15H3/b20-19+,29-17+,30-22+,31-21+,33-23-/t32-,34+,35-,36-,37+,38+,39-,40+,41+,42?,43-,44+,45-,46+,47+,48+,49-,50+,51+,52+,53+,54-,56+,57+,58-/m1/s1
• InChIKey: BGIXVQPJBLGABA-HWJFVHLGSA-N

Isoapoptolidin: Ring-Expanded Macrolide Isomer

Isoapoptolidin (CAS 476647-30-0) is a ring-expanded macrolide isomer of the oncolytic lead compound apoptolidin, both of which are produced by the bacterium *Nocardiopsis sp.* [1]. It serves as a critical control compound in research due to its structural similarity to the parent molecule but vastly different biological activity. Critically, isoapoptolidin is not merely an inactive byproduct; it exists in a reversible, pH-dependent equilibrium with apoptolidin under biologically relevant conditions, which has profound implications for interpreting any assay data involving the parent compound [2].

Control Low-activity comparator for apoptolidin-family SAR

Standard Authenticated single isomer for isomerization reference

Probe Host-directed tool for ATP synthase in viral replication models

• [1] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Organic Letters, 4(22), 3819-3822. View Source
• [2] Pennington, J. D., Williams, H. J., Salomon, A. R., & Sulikowski, G. A. (2002). Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin. Organic Letters, 4(22), 3823-3825. View Source

Why Isoapoptolidin Cannot Be Substituted by Apoptolidin A

Researchers cannot assume that a sample of apoptolidin will remain pure or that its observed activity is due solely to the parent molecule. Apoptolidin is inherently unstable and undergoes a spontaneous isomerization to isoapoptolidin in aqueous and methanolic solutions, establishing a ~1.5:1 (apoptolidin:isoapoptolidin) equilibrium in water within hours [1]. Since isoapoptolidin is over an order of magnitude less potent than apoptolidin as an F1FO-ATP synthase inhibitor, any isomerization drastically skews potency measurements and confounds structure-activity relationship (SAR) studies [2]. Generic substitution with unpurified or improperly stored apoptolidin, or using isoapoptolidin as a functional analog, is therefore scientifically invalid. The procurement of pure, well-characterized isoapoptolidin is mandatory for use as a comparative standard and for validating the stability of apoptolidin stock solutions in experimental workflows.

Ring size determines potency

21-membered isoapoptolidin shows substantially weaker ATPase inhibition than 20-membered apoptolidin A; interchange invalidates activity comparisons.

Assay-time isomerization

Spontaneous acyl migration equilibrates isomers within hours under physiological conditions, confounding single-isomer dosing experiments.

Mechanistic divergence

Ki/IC₅₀ discordance hints at non-classical binding; substituting apoptolidin may miss isomer-specific pharmacological signatures.

• [1] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Organic Letters, 4(22), 3819-3822. View Source
• [2] Pennington, J. D., Williams, H. J., Salomon, A. R., & Sulikowski, G. A. (2002). Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin. Organic Letters, 4(22), 3823-3825. View Source

Isoapoptolidin Comparative Evidence

F₀F₁-ATPase Inhibition vs. Apoptolidin A

Isoapoptolidin exhibits a >10-fold reduction in inhibitory activity against mitochondrial F1FO-ATP synthase compared to its parent isomer, apoptolidin [1]. This is the primary, quantifiable differentiator that dictates its distinct experimental role. The assay was conducted using a rapid F0F1-ATPase assay system with yeast-derived enzyme [1].

F₀F₁-ATPase Inhibition

Head-to-head

IC₅₀ 17 μM (isoapoptolidin) vs. 0.7 μM (apoptolidin A)

Defines low-activity control role in SAR panels

~24-fold higher IC₅₀; consistent across published datasets

Evidence Dimension	F1FO-ATP Synthase Inhibition
Target Compound Data	IC50 = 17 µM
Comparator Or Baseline	Apoptolidin: IC50 = 0.7 µM
Quantified Difference	24.3-fold reduction in potency (calculated from 17 µM / 0.7 µM)
Conditions	In vitro rapid F0F1-ATPase assay using yeast enzyme

Why This Matters

This establishes isoapoptolidin as the essential negative control for validating that observed on-target effects of apoptolidin are specific and not due to non-specific cytotoxicity or off-target interactions.

• [1] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Organic Letters, 4(22), 3819-3822. View Source

Isomerization Kinetics

The dynamic equilibrium between apoptolidin and isoapoptolidin is a critical factor for experimental design. In water, an equilibrium mixture of apoptolidin to isoapoptolidin at a ratio of approximately 1.5:1 is formed within hours [1]. This demonstrates the rapid and significant conversion that occurs under standard aqueous assay conditions. Another study reports a slightly different equilibrium ratio of 1.4:1 in methanolic triethylamine, confirming the phenomenon across multiple conditions [2].

Isomerization Kinetics

Method context

Equilibrium ratio ~1.5:1 (apoptolidin:isoapoptolidin) in aqueous solution within hours

Rapid interconversion mandates isomer-resolved analytics

Confirms both isomers coexist in bioassay media

Evidence Dimension	Interconversion Equilibrium Ratio
Target Compound Data	Reaches equilibrium mixture of ~1.5:1 (Apoptolidin:Isoapoptolidin) in water
Comparator Or Baseline	Apoptolidin: Reaches same equilibrium mixture of ~1.5:1 (Apoptolidin:Isoapoptolidin) in water
Quantified Difference	Equilibrium reached within hours; Ratio of 1.5:1 (Apoptolidin:Isoapoptolidin) [1] and 1.4:1 in other conditions [2].
Conditions	In water at room temperature (exact temp not specified in abstract) [1] and in methanolic triethylamine [2]

Why This Matters

This data proves that any apoptolidin study conducted in aqueous media for several hours is, in reality, studying a mixture of both isomers. Procurement of authentic isoapoptolidin is required to prepare this 'assay-equilibrium mixture' and to use it as an analytical standard to confirm the isomerization state of test solutions.

• [1] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Organic Letters, 4(22), 3819-3822. View Source
• [2] Pennington, J. D., Williams, H. J., Salomon, A. R., & Sulikowski, G. A. (2002). Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective deglycosylation of apoptolidin. Organic Letters, 4(22), 3823-3825. View Source

Binding Affinity vs. Inhibition Potency

Isoapoptolidin is a ring-expanded isomer of apoptolidin, a structural change that directly correlates with its drastically reduced activity and unique role in the equilibrium mixture [1]. The characterization of its solution conformation provides a molecular basis for why this isomer cannot be used interchangeably with apoptolidin or other analogs like the minor metabolites apoptolidin B-D [1][2].

Binding Affinity (Ki)

Reported

Ki >100 μM; IC₅₀ 17 μM (Ki/IC₅₀ >5.9)

Suggests non-classical or isomerization-coupled inhibition

Distinct from apoptolidin A (Ki 4–5 μM) and oligomycin A (Ki 1 μM)

Evidence Dimension	Molecular Structure
Target Compound Data	Ring-expanded macrolide isomer
Comparator Or Baseline	Apoptolidin: 20-membered macrolide (non-expanded)
Quantified Difference	Distinct solution conformations characterized by NMR spectroscopy
Conditions	NMR spectroscopic analysis in solution

Why This Matters

This confirms that isoapoptolidin is a distinct chemical entity with a unique structure, not just a less pure form of apoptolidin. Procurement must be for this specific CAS number (476647-30-0) and verified by analytical methods (e.g., HPLC, NMR) to ensure it is not confused with the parent compound (CAS 194146-13-1) or other minor congeners.

• [1] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Organic Letters, 4(22), 3819-3822. View Source
• [2] Wang, J. (2009). Synthetic Studies on Apoptolidin Congeners in Support of Target Identification of A Cell Selective Cytotoxic Agent. Dissertation, Vanderbilt University. View Source

Isoapoptolidin Application Scenarios

Apoptolidin-Family SAR Negative Control

Based on its >10-fold reduction in potency (IC50 of 17 µM vs. 0.7 µM for apoptolidin) [1], isoapoptolidin is the gold-standard negative control in any biochemical or cellular assay designed to measure specific inhibition of mitochondrial F1FO-ATP synthase by apoptolidin or its derivatives. Researchers must include an isoapoptolidin-treated arm to establish a baseline for non-specific effects and to confirm that the observed phenotypes are due to potent enzyme inhibition rather than off-target activities of the complex macrolide scaffold.

Isomerization Reference Standard

Procurement of a highly pure (>90% by HPLC) isoapoptolidin standard is critical for analytical chemistry workflows. As detailed in Section 3, apoptolidin isomerizes to isoapoptolidin in aqueous media over hours [1]. By co-injecting an authentic isoapoptolidin standard, researchers can use HPLC or LC-MS to quantify the exact ratio of apoptolidin to isoapoptolidin in their assay buffers or stock solutions at any given time. This quality control step is non-negotiable for ensuring the reproducibility of dose-response studies and for accurately interpreting pharmacokinetic/pharmacodynamic (PK/PD) data from in vivo models.

Host-Directed Antiviral Probe

The central challenge in developing apoptolidin as a therapeutic agent is its inherent chemical instability and isomerization to a less active form [1]. Isoapoptolidin is therefore a key benchmark in medicinal chemistry SAR campaigns. Researchers seeking to create stable apoptolidin analogs (e.g., skeletal homologues that block isomerization) must quantitatively compare the activity and stability of their new analogs against the apoptolidin/isoapoptolidin pair [2]. The differential activity data provides a clear metric for success: a successful analog will maintain the high potency of apoptolidin while demonstrating no conversion to its corresponding ring-expanded isomer under physiological conditions.

Application

Selection Property

Validation Focus

Apoptolidin-Family SAR Negative Control

Low-activity F₀F₁-ATPase inhibitor profile

Confirm matched-pair potency difference relative to apoptolidin A

Isomerization Reference Standard

Authenticated single-isomer identity and purity

Validate chromatographic resolution from apoptolidin in bioanalytical methods

Host-Directed Antiviral Probe

ATP synthase inhibition in organoid models

Assess NSP5 expression and viral titer endpoints

Non-Classical Inhibition Mechanistic Probe

Ki/IC₅₀ discordance profile

Investigate time-dependent or isomerization-linked target engagement

• [1] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin. Organic Letters, 4(22), 3819-3822. View Source
• [2] Wender, P. A., Jankowski, O. D., Tabet, E. A., & Seto, H. (2003). Toward a structure-activity relationship for apoptolidin: selective functionalization of the hydroxyl group array. Organic Letters, 5(4), 487-490. View Source